N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide
Overview
Description
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide (MNCB-NBS) is a new, synthetic organic compound that has recently been developed for use in scientific research. It has a unique structure that makes it useful for a variety of applications, including as a catalyst, a reagent, or a reactant in organic synthesis. MNCB-NBS has been studied extensively, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for use in laboratory experiments have been explored. We will also explore potential future directions for MNCB-NBS research.
Scientific Research Applications
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide has been studied extensively for its potential applications in scientific research. It has been used as a catalyst in organic synthesis reactions, as a reagent for the preparation of novel compounds, and as a reactant in various reactions. It has also been used in the synthesis of pharmaceuticals and in the development of new drugs. Additionally, N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide has been used in the study of enzyme-catalyzed reactions, in the study of molecular interactions, and in the study of metabolic pathways.
Mechanism of Action
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide works by forming a covalent bond with the target molecule, which then allows for the desired reaction to occur. The covalent bond is formed through a nucleophilic substitution reaction, in which the nitrogen atom of the N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide molecule acts as a nucleophile, attacking the electrophilic center of the target molecule. This reaction results in the formation of a new covalent bond between the two molecules, which then allows for the desired reaction to occur.
Biochemical and Physiological Effects
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide has been studied for its potential effects on biochemical and physiological processes. It has been shown to act as an inhibitor of certain enzymes, including proteases and phosphatases. In addition, it has been shown to affect the activity of certain proteins, including those involved in cell signaling pathways. Additionally, N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide has been found to have anti-inflammatory and anti-cancer properties, as well as to have an effect on the formation of new blood vessels.
Advantages and Limitations for Lab Experiments
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and its synthesis process is efficient and cost-effective. Additionally, it is stable in a variety of conditions and can be used in a wide range of reactions. However, there are also some limitations to its use in laboratory experiments. It is not soluble in aqueous solutions, and its reactivity is affected by pH, temperature, and other environmental factors.
Future Directions
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide has a wide range of potential applications in scientific research, and there are many potential future directions for its use. These include its use in the development of new drugs and pharmaceuticals, as well as in the study of enzyme-catalyzed reactions, molecular interactions, and metabolic pathways. Additionally, it could be used to improve the efficiency of organic synthesis reactions, and to study the effects of environmental factors on reaction rates. Finally, further research could be conducted to explore its potential anti-inflammatory and anti-cancer properties, as well as its potential to affect the formation of new blood vessels.
Synthesis Methods
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide can be synthesized using a three-step process. The first step involves the reaction of 3-methylidenecyclobutane with 2-nitrobenzene-1-sulfonamide in the presence of a base catalyst, such as potassium tert-butoxide. The resulting product is then treated with a strong acid, such as hydrochloric acid, to form the desired N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide. This process has been shown to be efficient and cost-effective, and it can be scaled up for large-scale synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide involves the reaction of 3-methylidenecyclobutanone with 2-nitrobenzenesulfonyl chloride in the presence of a base to form the intermediate N-(3-methylidenecyclobutyl)-2-nitrobenzenesulfonamide, which is then treated with ammonia to yield the final product.", "Starting Materials": [ "3-methylidenecyclobutanone", "2-nitrobenzenesulfonyl chloride", "base", "ammonia" ], "Reaction": [ "Step 1: 3-methylidenecyclobutanone is reacted with 2-nitrobenzenesulfonyl chloride in the presence of a base, such as triethylamine, to form the intermediate N-(3-methylidenecyclobutyl)-2-nitrobenzenesulfonamide.", "Step 2: The intermediate is then treated with ammonia in a solvent, such as ethanol, at room temperature to yield the final product N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide." ] } | |
CAS RN |
2763779-66-2 |
Product Name |
N-(3-methylidenecyclobutyl)-2-nitrobenzene-1-sulfonamide |
Molecular Formula |
C11H12N2O4S |
Molecular Weight |
268.3 |
Purity |
95 |
Origin of Product |
United States |
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